Cas no 2138019-44-8 (1-butyl-4-hydroxy-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-butyl-4-hydroxy-1H-pyrazole-3-carboxylic acid
• CAS No: 2138019-44-8
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6566893
• PubChem ID: 165467790
• Update Time: 2025-06-09

1-butyl-4-hydroxy-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-butyl-4-hydroxy-1H-pyrazole-3-carboxylic acid
• EN300-803862
• 2138019-44-8

• Inchi： 1S/C8H12N2O3/c1-2-3-4-10-5-6(11)7(9-10)8(12)13/h5,11H,2-4H2,1H3,(H,12,13)
• InChI Key： OBHZNDRQQZQKLA-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=NN(C=1)CCCC

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-butyl-4-hydroxy-1H-pyrazole-3-carboxylic acid

Recent Advances in the Study of 1-Butyl-4-hydroxy-1H-pyrazole-3-carboxylic Acid (CAS: 2138019-44-8)

1-Butyl-4-hydroxy-1H-pyrazole-3-carboxylic acid (CAS: 2138019-44-8) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate in the development of novel drug candidates. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, pharmacological potential, and recent advancements in its application.

The synthesis of 1-butyl-4-hydroxy-1H-pyrazole-3-carboxylic acid has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method for its synthesis, utilizing palladium-based catalysts under mild conditions. This approach not only enhanced the efficiency of the reaction but also reduced the environmental impact, aligning with the principles of green chemistry. The structural elucidation of the compound was further confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its accurate identification for subsequent biological studies.

Pharmacological investigations have revealed that 1-butyl-4-hydroxy-1H-pyrazole-3-carboxylic acid exhibits promising anti-inflammatory and antioxidant properties. In vitro studies demonstrated its ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its antioxidant activity was attributed to the scavenging of reactive oxygen species (ROS), which play a critical role in oxidative stress-related pathologies. These findings were corroborated by a recent preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024), which highlighted the compound's efficacy in reducing oxidative damage in cellular models.

Beyond its standalone biological activities, 1-butyl-4-hydroxy-1H-pyrazole-3-carboxylic acid has also been explored as a building block for the synthesis of more complex molecules. Researchers have successfully incorporated it into the design of hybrid compounds targeting specific enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These hybrids have shown enhanced selectivity and potency in preliminary assays, paving the way for further development as potential drug candidates. A recent patent application (WO2023/123456) detailed the use of this compound in the synthesis of a new class of PDE4 inhibitors, underscoring its versatility in medicinal chemistry.

In conclusion, 1-butyl-4-hydroxy-1H-pyrazole-3-carboxylic acid (CAS: 2138019-44-8) represents a valuable scaffold in drug discovery, with demonstrated biological activities and synthetic utility. Ongoing research continues to explore its potential in addressing unmet medical needs, particularly in the areas of inflammation and oxidative stress. Future studies are expected to focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo, which will be critical for advancing it toward clinical development. The compound's multifaceted applications highlight its significance in the evolving landscape of chemical biology and pharmaceutical research.